Cas no 540729-08-6 (4’-Hydroxy Atomoxetine b-D-Glucuronide)

• Product Name: 4’-Hydroxy Atomoxetine b-D-Glucuronide
• CAS No: 540729-08-6
• MF: C₂₃H₂₉NO₈
• MW: 447.478267431259
• CID: 939558
• Update Time: 2025-04-19

4’-Hydroxy Atomoxetine b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• 4'-Hydroxy Atomoxetine -D-Glucuronide
• LogP
• 4’-Hydroxy Atomoxetine β-D-Glucuronide
• 4’-Hydroxy Atomoxetine -D-Glucuronide
• 4’-HYDROXY ATOMOXETINE ß-D-GLUCURONIDE
• 4'-Hydroxy AtoMoxetine β-D-Glucuronide
• 4’-Hydroxy Atomoxetine b-D-Glucuronide

• Inchi： 1S/C23H29NO8/c1-13-12-15(30-23-20(27)18(25)19(26)21(32-23)22(28)29)8-9-16(13)31-17(10-11-24-2)14-6-4-3-5-7-14/h3-9,12,17-21,23-27H,10-11H2,1-2H3,(H,28,29)/t17-,18+,19+,20+,21?,23-/m1/s1
• InChI Key： DJWNPJFKTPNTAE-GQJLMBDISA-N
• SMILES： O1[C@H]([C@H]([C@H]([C@@H](C1C(=O)O)O)O)O)OC1C=CC(=C(C)C=1)O[C@@H](C1C=CC=CC=1)CCNC

Computed Properties

• Exact Mass: 447.18937

Experimental Properties

• Melting Point: 156-163?C
• PSA: 137.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds